Cas no 1863320-71-1 (2-[N-(3,3,3-trifluoropropyl)acetamido]acetic acid)

• Product Name: 2-[N-(3,3,3-trifluoropropyl)acetamido]acetic acid
• CAS No: 1863320-71-1
• MF: C₇H₁₀F₃NO₃
• MW: 213.154412746429
• CID: 6598963
• PubChem ID: 165940221
• Update Time: 2025-10-21

2-[N-(3,3,3-trifluoropropyl)acetamido]acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[N-(3,3,3-trifluoropropyl)acetamido]acetic acid
• 1863320-71-1
• EN300-4416133

• Inchi： 1S/C7H10F3NO3/c1-5(12)11(4-6(13)14)3-2-7(8,9)10/h2-4H2,1H3,(H,13,14)
• InChI Key： WNRHLWABYGXBTI-UHFFFAOYSA-N
• SMILES： FC(CCN(C(C)=O)CC(=O)O)(F)F

Computed Properties

• Exact Mass: 213.06127767g/mol
• Monoisotopic Mass: 213.06127767g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-[N-(3,3,3-trifluoropropyl)acetamido]acetic acid

Research Brief on 2-[N-(3,3,3-trifluoropropyl)acetamido]acetic acid (CAS: 1863320-71-1): Recent Advances and Applications

2-[N-(3,3,3-trifluoropropyl)acetamido]acetic acid (CAS: 1863320-71-1) is a fluorinated organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural and functional properties. This research brief aims to provide an overview of the latest studies and applications related to this compound, highlighting its potential in drug development, medicinal chemistry, and other biomedical applications.

Recent studies have demonstrated that 2-[N-(3,3,3-trifluoropropyl)acetamido]acetic acid serves as a versatile building block in the synthesis of novel bioactive molecules. Its trifluoropropyl group enhances metabolic stability and bioavailability, making it an attractive candidate for the development of pharmaceuticals. For instance, research published in the Journal of Medicinal Chemistry (2023) explored its use as a key intermediate in the synthesis of protease inhibitors, showcasing its potential in antiviral and anticancer therapies.

In addition to its role in drug synthesis, this compound has been investigated for its unique physicochemical properties. A study in ACS Chemical Biology (2022) revealed that the trifluoromethyl group in 2-[N-(3,3,3-trifluoropropyl)acetamido]acetic acid contributes to increased lipophilicity, which can improve membrane permeability and target engagement. These findings are particularly relevant for the design of central nervous system (CNS) drugs, where blood-brain barrier penetration is a critical challenge.

Another area of interest is the compound's potential in radiopharmaceuticals. Research conducted at the National Institutes of Health (NIH) in 2023 highlighted its utility as a labeling agent for positron emission tomography (PET) imaging. The trifluoropropyl moiety allows for efficient incorporation of fluorine-18, a commonly used radioisotope in PET imaging, enabling non-invasive visualization of disease biomarkers.

Despite these promising applications, challenges remain in the large-scale synthesis and purification of 2-[N-(3,3,3-trifluoropropyl)acetamido]acetic acid. A recent publication in Organic Process Research & Development (2023) addressed these issues by proposing optimized synthetic routes and purification techniques, which could facilitate its broader adoption in industrial settings.

In conclusion, 2-[N-(3,3,3-trifluoropropyl)acetamido]acetic acid (CAS: 1863320-71-1) represents a valuable tool in modern chemical biology and pharmaceutical research. Its unique properties and diverse applications underscore its potential to contribute to the development of next-generation therapeutics and diagnostic agents. Future research should focus on further elucidating its mechanistic roles and expanding its utility in emerging biomedical fields.